4-methyl-1-(1-(4-(thiophen-2-yl)thiazole-2-carbonyl)piperidin-4-yl)-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 4-methyl-2-[1-(4-thiophen-2-yl-1,3-thiazole-2-carbonyl)piperidin-4-yl]-5-(trifluoromethyl)-1,2,4-triazol-3-one
• InChI: InChI=1S/C17H16F3N5O2S2/c1-23-15(17(18,19)20)22-25(16(23)27)10-4-6-24(7-5-10)14(26)13-21-11(9-29-13)12-3-2-8-28-12/h2-3,8-10H,4-7H2,1H3
• InChI Key: HIFPEJAEEHTZAV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)C2CCN(CC2)C(=O)C3=NC(=CS3)C4=CC=CS4)C(F)(F)F
• Molecular Formula: C17H16F3N5O2S2
• Molecular Weight: 443.5 g/mol

Description

4-methyl-1-(1-(4-(thiophen-2-yl)thiazole-2-carbonyl)piperidin-4-yl)-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C17H16F3N5O2S2 and its molecular weight is 443.46. The purity is usually 95%.
BenchChem offers high-quality 4-methyl-1-(1-(4-(thiophen-2-yl)thiazole-2-carbonyl)piperidin-4-yl)-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-methyl-1-(1-(4-(thiophen-2-yl)thiazole-2-carbonyl)piperidin-4-yl)-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

Synthetic Pathways and Characterization : The synthetic methodologies for creating derivatives of the 1,2,4-triazole core structure have been extensively studied. These methods often involve complex reactions that yield compounds with potential for further biological activity testing. For example, the synthesis of novel 2H/6H-thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives has shown that these compounds exhibit significant antimicrobial activity, highlighting the versatility of the triazole ring as a core structure for developing new pharmacologically active molecules (Suresh, Lavanya, & Rao, 2016).

Antimicrobial Activities

Antibacterial and Antifungal Effects : Research into the antimicrobial properties of 1,2,4-triazole derivatives demonstrates their potential in combating various bacterial and fungal pathogens. For instance, studies have shown that these derivatives can have good to moderate activities against microorganisms like Escherichia coli, Staphylococcus aureus, and Candida albicans, indicating their potential as antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Anticancer Properties

Evaluation Against Cancer Cell Lines : The anticancer activity of 1,2,4-triazole derivatives has been evaluated, with some compounds displaying inhibitory effects on cancer cell lines such as HepG-2 (hepatocellular carcinoma) and MCF-7 (breast cancer). This suggests the potential of these compounds in the development of new anticancer therapies (Gomha, Abdelaziz, Kheder, Abdel‐aziz, Alterary, & Mabkhot, 2017).